Cas no 1261902-44-6 (4-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid)

4-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid is a fluorinated and chlorinated benzoic acid derivative with a methoxy substituent, offering unique structural features for pharmaceutical and agrochemical applications. Its aromatic substitution pattern enhances electronic and steric properties, making it a valuable intermediate in the synthesis of bioactive compounds. The presence of both chloro and fluoro groups improves metabolic stability and binding affinity in target molecules, while the methoxy group contributes to solubility and reactivity modulation. This compound is particularly useful in medicinal chemistry for developing enzyme inhibitors or receptor modulators. High purity and well-defined synthetic routes ensure consistent performance in research and industrial applications.

4-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid structure

1261902-44-6 structure

Product Name:4-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid

CAS No:1261902-44-6

MF:C₁₄H₁₀ClFO₃

MW:280.678806781769

MDL:MFCD18321008

CID:2762336

PubChem ID:53226899

Update Time:2025-05-27

4-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 1261902-44-6
- MFCD18321008
- 4-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid, 95%
- DTXSID10690517
- 4-(3-CHLORO-5-FLUOROPHENYL)-2-METHOXYBENZOIC ACID
- 3'-Chloro-5'-fluoro-3-methoxy[1,1'-biphenyl]-4-carboxylic acid
- 4-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid
- MDL： MFCD18321008
- Inchi： 1S/C14H10ClFO3/c1-19-13-6-8(2-3-12(13)14(17)18)9-4-10(15)7-11(16)5-9/h2-7H,1H3,(H,17,18)
- InChI Key： UTKDYWOYUKGEOF-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(=C1)C1C=CC(C(=O)O)=C(C=1)OC)F

Computed Properties

Exact Mass: 280.0302500Da
Monoisotopic Mass: 280.0302500Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 3
Complexity: 326
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.8
Topological Polar Surface Area: 46.5Å²

4-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328210-5 g	4-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid, 95%; .	1261902-44-6	95%	5g	€1159.00	2023-04-26
abcr	AB328210-5g	4-(3-Chloro-5-fluorophenyl)-2-methoxybenzoic acid, 95%; .	1261902-44-6	95%	5g	€1159.00	2024-06-08